Cas no 886499-02-1 (Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate)

• Product name: Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate
• CAS No: 886499-02-1
• MF: C₁₃H₁₃FN₂O₂S
• MW: 280.317925214767
• CID: 5012417

Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate
• ethyl 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetate
• ethyl 2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]acetate
• ST50341934
• ethyl [2-(4-fluorophenylamino)thiazol-4-yl]acetate
• Ethyl 2-(2-((4-fluorophenyl)amino)thiazol-4-yl)acetate

• Inchi： 1S/C13H13FN2O2S/c1-2-18-12(17)7-11-8-19-13(16-11)15-10-5-3-9(14)4-6-10/h3-6,8H,2,7H2,1H3,(H,15,16)
• InChI Key： PQXBICWYNCLJFE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 298
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5

Experimental Properties

• Melting Point: 106-108°C

Additional information on Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate

Comprehensive Overview of Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate (CAS No. 886499-02-1)

Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate (CAS No. 886499-02-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thiazole derivative family, which is known for its diverse biological activities. The presence of a 4-fluoro-phenylamino group and an ethyl acetate moiety enhances its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate has surged, driven by their stability and bioactivity. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents. The compound's CAS No. 886499-02-1 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

One of the key trends in 2024 is the exploration of sustainable synthesis methods for such compounds. Scientists are investigating greener catalysts and solvent-free reactions to produce Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate with minimal environmental impact. This aligns with the global push toward green chemistry, a topic highly searched in AI-driven platforms like Google Scholar and PubMed.

The compound's thiazole core is also a hotspot for drug design, as it mimics natural heterocycles found in bioactive molecules. Questions like "How does fluorination affect drug metabolism?" or "What are the applications of thiazole derivatives in cancer therapy?" are commonly raised in forums, indicating public interest. These queries underscore the need for detailed studies on CAS No. 886499-02-1 and its analogs.

From a technical perspective, Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate exhibits promising solubility and stability profiles, making it suitable for formulation development. Its molecular weight and logP value are critical parameters for pharmacokinetic optimization, often discussed in Q&A platforms like ResearchGate.

In conclusion, Ethyl [2-(4-Fluoro-phenylamino)-thiazol-4-yl]-acetate (CAS No. 886499-02-1) represents a versatile compound with broad industrial and academic appeal. Its integration into high-throughput screening libraries and structure-activity relationship studies highlights its enduring significance. As research evolves, this compound will likely remain a focal point for innovations in medicinal chemistry and beyond.